Cas no 1049758-79-3 (ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride)

• Product Name: ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride
• CAS No: 1049758-79-3
• MF: C₁₇H₂₄Br₂ClNO₄
• MW: 501.637763023376
• CID: 5384196
• Update Time: 2025-06-10

ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• HBYFRAGQMAQQJH-UHFFFAOYSA-N
• ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride

• Inchi： 1S/C17H23Br2NO4.ClH/c1-2-23-17(22)12-5-7-20(8-6-12)10-14(21)11-24-16-4-3-13(18)9-15(16)19;/h3-4,9,12,14,21H,2,5-8,10-11H2,1H3;1H
• InChI Key： HBYFRAGQMAQQJH-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(Br)C=C2Br)CCC(C(OCC)=O)CC1.[H]Cl

Additional information on ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride

Comprehensive Overview of Ethyl 1-[3-(2,4-Dibromophenoxy)-2-Hydroxypropyl]Piperidine-4-Carboxylate Hydrochloride (CAS 1049758-79-3)

The compound ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride (CAS 1049758-79-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine core and dibromophenoxy moiety, makes it a subject of interest for drug discovery and molecular design. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation, which aligns with current trends in precision medicine.

In recent years, the demand for small-molecule modulators like CAS 1049758-79-3 has surged due to their role in addressing unmet medical needs. The compound’s hydrophilic-lipophilic balance, influenced by the ethyl carboxylate and hydrochloride salt components, enhances its bioavailability—a critical factor in modern drug development. This property is frequently discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmacokinetics.

From a synthetic chemistry perspective, the 2,4-dibromophenoxy group in ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride offers unique reactivity for further derivatization. This aligns with the growing interest in structure-activity relationship (SAR) studies, as evidenced by frequent searches for "SAR-guided drug design" in academic databases. The compound’s chiral center at the 2-hydroxypropyl position also opens avenues for enantioselective synthesis, a key area in asymmetric catalysis.

Analytical characterization of CAS 1049758-79-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the broader industry shift toward high-resolution analytical methods. Questions about "HPLC method development for complex esters" or "NMR interpretation of brominated compounds" often appear in research communities, highlighting the need for detailed technical data on such molecules.

The safety profile and green chemistry aspects of ethyl 1-[3-(2,4-dibromophenoxy)-2-hydroxypropyl]piperidine-4-carboxylate hydrochloride synthesis are also under scrutiny. With sustainability being a major focus in chemical manufacturing, researchers are investigating solvent-free or catalytic routes to produce such intermediates—an area frequently searched under terms like "green synthesis of halogenated APIs."

In conclusion, CAS 1049758-79-3 represents a compelling case study at the intersection of medicinal chemistry and process innovation. Its structural features cater to multiple contemporary research themes, from bioisosteric replacements to prodrug strategies, making it a valuable candidate for further investigation in both academic and industrial settings.